2-Chloro-3,6-difluorobenzoyl chloride

• IUPAC Name: 2-chloro-3,6-difluorobenzoyl chloride
• InChI: InChI=1S/C7H2Cl2F2O/c8-6-4(11)2-1-3(10)5(6)7(9)12/h1-2H
• InChI Key: CBFPZKKUVNEIFF-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C(=C1F)C(=O)Cl)Cl)F
• Molecular Formula: C7H2Cl2F2O
• DSSTOX Substance ID: DTXSID60378535
• Molecular Weight: 210.99 g/mol
• CAS RN: 261762-42-9

Description

Molecular Structure Analysis

The molecular formula of 2-Chloro-3,6-difluorobenzoyl chloride is C7H2Cl2F2O. The InChI code is 1S/C7H2Cl2F2O/c8-6-4(11)2-1-3(10)5(6)7(9)12/h1-2H.

Chemical Reactions Analysis

2-Chloro-3,6-difluorobenzoyl chloride contributes to the synthesis of compounds with potent insecticidal activities by undergoing a series of reactions starting from nitrated and chlorinated precursors.

Physical And Chemical Properties Analysis

2-Chloro-3,6-difluorobenzoyl chloride has a boiling point of 222 °C (1013 hPa) and a melting point of 70 °C. It is a liquid at ambient temperature.

Scientific Research Applications

Ortho Effect in Solvolysis

The ortho effect, which refers to the influence of ortho-substituents on the reactivity of acyl chlorides, has been studied in relation to solvolyses reactions. Specifically, research has demonstrated how the electronic and steric effects of chloro and fluoro substituents in 2,6-difluorobenzoyl chloride influence its solvolysis, showing a predominant addition-elimination mechanism except in fluoroalcohol-rich solvents, where ionization is dominant. This highlights the nuanced impact of substituents on reaction mechanisms (Park & Kevill, 2012).

Synthesis of High-Purity Fluorobenzene Derivatives

2-Chloro-3,6-difluorobenzoyl chloride serves as a key intermediate in the synthesis of high-purity 1-chloro-2,6-difluorobenzene, showcasing its utility in producing agricultural and pharmaceutical active ingredients. This process emphasizes the role of specific chloro and fluoro substituents in directing the synthesis towards desirable isomers, thereby enhancing the efficiency and selectivity of chemical syntheses (Moore, 2003).

Development of Novel Pesticides

The compound is also instrumental in the development of novel pesticides, such as Bistrifluron. By undergoing a series of reactions starting from nitrated and chlorinated precursors, 2-Chloro-3,6-difluorobenzoyl chloride contributes to the synthesis of compounds with potent insecticidal activities. This application underscores the chemical's versatility in synthesizing complex molecules with specific biological activities (Liu An-chan, 2015).

Safety and Hazards

2-Chloro-3,6-difluorobenzoyl chloride is classified as dangerous with hazard statements H314. The precautionary statements include P260 and P280. It is recommended to avoid breathing mist, gas or vapours and avoid contacting with skin and eye.

Mechanism of Action

Target of Action

2-Chloro-3,6-difluorobenzoyl chloride is a type of acyl halide compound . It is primarily used as an intermediate in the synthesis of pharmaceuticals and other organic compounds . .

Mode of Action

As an acyl halide, 2-Chloro-3,6-difluorobenzoyl chloride is highly reactive. It can participate in acylation reactions, where it donates its acyl group to other molecules. This can lead to the formation of esters, amides, and other types of compounds depending on the reaction conditions and the molecules it interacts with .

Biochemical Pathways

Given its role as an intermediate in the synthesis of various organic compounds, it can be inferred that its effects on biochemical pathways would largely depend on the final products that it is used to synthesize .

Pharmacokinetics

The ADME (Absorption, Distribution, Metabolism, and Excretion) properties of 2-Chloro-3,6-difluorobenzoyl chloride are not well-documented. As a small, lipophilic molecule, it is likely to be well-absorbed and distributed throughout the body. Due to its high reactivity, it may be rapidly metabolized and excreted .

Result of Action

As an intermediate in chemical synthesis, its primary role is likely to contribute to the properties of the final synthesized compounds .

Action Environment

The action of 2-Chloro-3,6-difluorobenzoyl chloride is highly dependent on the environmental conditions. Factors such as temperature, pH, and the presence of other reactive species can significantly influence its reactivity and stability . In particular, it should be stored in an inert atmosphere at room temperature to prevent unwanted reactions .